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Compound of Interest

Compound Name: Pentachloroethane

Cat. No.: B166500 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling and disposal of pentachloroethane, a colorless liquid with a

chloroform-like odor used as a solvent. Adherence to these procedural steps is critical to

mitigate the health risks associated with this chemical.

Pentachloroethane is toxic if inhaled, ingested, or absorbed through the skin.[1] It can irritate

the eyes, skin, and respiratory system and may cause damage to the central nervous system,

liver, and kidneys through prolonged or repeated exposure.[2][3][4]

Essential Personal Protective Equipment (PPE)
When handling pentachloroethane, a comprehensive PPE strategy is non-negotiable. The

following equipment is mandatory to prevent exposure.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood with local exhaust ventilation.[2][3] If exposure limits are likely to be

exceeded, a NIOSH/MSHA or European Standard EN 149 approved respirator must be

used.[3] For emergencies, a positive pressure breathing apparatus is required.[1]

Eye and Face Protection: Wear chemical safety goggles that comply with OSHA's 29 CFR

1910.133 or European Standard EN166 regulations to prevent eye contact.[3]

Skin and Body Protection:
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Gloves: Wear solvent-resistant gloves.[2] While specific breakthrough times are not readily

available, consulting with safety equipment suppliers for the most protective glove material

for your specific operation is recommended.[2][5]

Protective Clothing: Appropriate protective clothing and a lab coat must be worn to prevent

skin contact.[6][7] Work clothing that becomes contaminated should be removed

immediately and replaced.[6][8] Do not take contaminated clothing home.[2]

Safety Facilities: An eyewash fountain and an emergency shower must be immediately

accessible in the work area.[2][7][8]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling pentachloroethane is crucial for minimizing risk.

Preparation and Review:

Before beginning work, all personnel must be trained on the hazards and proper handling

procedures for pentachloroethane.[2]

Review the Safety Data Sheet (SDS) for pentachloroethane.[3]

Ensure all necessary PPE is available, clean, and in good condition.[2]

Verify that the chemical fume hood, eyewash station, and safety shower are operational.

Chemical Handling:

Conduct all work involving pentachloroethane inside a certified chemical fume hood.[2]

Ground and bond metal containers when transferring quantities of 5 gallons or more to

prevent static discharge.[9] Use only non-sparking tools.[9]

Avoid contact with incompatible materials such as strong bases (sodium hydroxide),

chemically active metals (potassium, sodium), and oxidizing agents.[2]

Pentachloroethane reacts with water to form dichloroacetic acid.[2][8]

Keep containers tightly closed when not in use.[3]
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Post-Handling:

Thoroughly wash hands and any potentially exposed skin with soap and water

immediately after handling and at the end of the work shift.[2][8]

Decontaminate the work area upon completion of tasks.

Quantitative Safety Data
The following table summarizes key quantitative data for pentachloroethane.

Property Value Reference

Chemical Formula CHCl₂CCl₃ [4]

Molecular Weight 202.3 g/mol [9]

Boiling Point 322°F (161.1°C) [4]

Vapor Pressure 3 mmHg at 68°F (20°C) [8]

Water Solubility 0.05% [4]

Specific Gravity
1.6728 at 77°F (25°C) (Denser

than water)
[6]

EPA Haz. Waste No. U184 [7][9]

DOT ID & Guide 1669 151 [4]

Emergency and Spill Response
Immediate and correct response to a spill or exposure is critical.

Spill Response:

Evacuate all personnel not wearing protective equipment from the spill area.[2]

Stop the leak if it can be done without risk.[9]
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Absorb the spill using an inert, non-combustible material such as vermiculite, dry sand, or

earth.[2][9] Do not use combustible materials.

Collect the absorbed material and place it into a sealed, properly labeled container for

hazardous waste disposal.[2]

Ventilate and wash the spill area after cleanup is complete.[2]

For large spills, isolate the area for at least 50 meters (150 feet) in all directions.[6]

First Aid Measures:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Immediately remove contaminated clothing and wash the affected skin with

soap and water.[2][8]

Inhalation: Move the victim to fresh air. If breathing has stopped, provide artificial

respiration. Seek immediate medical attention.[1][9]

Ingestion: Do not induce vomiting. Seek immediate medical attention.[8]

Disposal Plan
Pentachloroethane and any materials contaminated with it must be disposed of as hazardous

waste.

Waste Collection:

Collect all pentachloroethane waste, including contaminated absorbents and disposable

PPE, in a designated, sealed, and clearly labeled hazardous waste container.[2]

Regulatory Compliance:

Pentachloroethane is designated as EPA hazardous waste number U184.[7][9]
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All waste disposal must conform to local, state, and federal EPA regulations for hazardous

waste storage, transportation, treatment, and disposal.[7][9]

Disposal Method:

The recommended disposal method is incineration by a licensed hazardous waste

disposal facility.[7] Potential methods include liquid injection, rotary kiln, or fluidized bed

incineration.[7] An acid scrubber is necessary to remove the halo acids produced during

combustion.[7]

Do not dispose of pentachloroethane down the drain or with general laboratory waste.[3]

[10]

Visual Workflow Guides
The following diagrams illustrate the procedural workflows for safely handling

pentachloroethane and responding to emergencies.
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Caption: Workflow for the safe handling and disposal of pentachloroethane.
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Caption: Immediate response plan for pentachloroethane emergencies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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